Cas no 895459-95-7 (2-{6-(4-ethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(furan-2-yl)methylacetamide)

• Product Name: 2-{6-(4-ethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(furan-2-yl)methylacetamide
• CAS No: 895459-95-7
• MF: C₂₀H₁₉N₅O₃S
• MW: 409.461562395096
• CID: 5971836
• PubChem ID: 7543093
• Update Time: 2025-06-12

2-{6-(4-ethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(furan-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{6-(4-ethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(furan-2-yl)methylacetamide
• Acetamide, 2-[[6-(4-ethoxyphenyl)-1,2,4-triazolo[4,3-b]pyridazin-3-yl]thio]-N-(2-furanylmethyl)-
• AKOS024657057
• 895459-95-7
• 2-{[6-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}-N-[(furan-2-yl)methyl]acetamide
• F2531-0059
• 2-((6-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)-N-(furan-2-ylmethyl)acetamide
• 2-[[6-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]-N-(furan-2-ylmethyl)acetamide

• Inchi： 1S/C20H19N5O3S/c1-2-27-15-7-5-14(6-8-15)17-9-10-18-22-23-20(25(18)24-17)29-13-19(26)21-12-16-4-3-11-28-16/h3-11H,2,12-13H2,1H3,(H,21,26)
• InChI Key： DAZSPIQCXBVWFX-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CO1)(=O)CSC1N2C(=NN=1)C=CC(C1=CC=C(OCC)C=C1)=N2

Computed Properties

• Exact Mass: 409.12086066g/mol
• Monoisotopic Mass: 409.12086066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• pka: 13.20±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-{6-(4-ethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(furan-2-yl)methylacetamide

Introduction to Compound with CAS No. 895459-95-7 and Its Applications in Modern Pharmaceutical Research

Compound with the CAS number 895459-95-7 is a sophisticated chemical entity that has garnered significant attention in the field of pharmaceutical research. This compound, formally known as 2-{6-(4-ethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(furan-2-yl)methylacetamide, represents a pinnacle of molecular design and functionality, embodying the latest advancements in heterocyclic chemistry and medicinal biology.

The molecular structure of this compound is a testament to the ingenuity of synthetic chemists. It integrates multiple heterocyclic rings, including a triazolopyridazine core, which is flanked by an ethoxyphenyl group and a sulfanyl-substituted fragment. The presence of these functional groups not only enhances the compound's chemical diversity but also opens up a myriad of possibilities for its biological activity. Specifically, the furan-2-ylmethylacetamide moiety introduces an amide functionality that is well-documented for its role in modulating biological pathways.

In recent years, there has been a surge in research focusing on the development of novel heterocyclic compounds for therapeutic applications. The triazolopyridazine scaffold, in particular, has emerged as a privileged structure in drug discovery due to its ability to interact with biological targets in multiple ways. Studies have shown that such scaffolds can exhibit potent activity against various diseases, including cancer and infectious disorders. The compound under discussion is no exception and has been investigated for its potential pharmacological properties.

The synthesis of 2-{6-(4-ethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(furan-2-yl)methylacetamide involves a series of intricate chemical transformations that highlight the expertise required to manipulate complex molecular architectures. The introduction of the sulfanyl group at the 3-position of the pyridazine ring is particularly noteworthy, as it has been shown to enhance binding affinity to certain biological receptors. This strategic placement allows for optimal interaction with target proteins, thereby increasing the compound's therapeutic efficacy.

The ethoxyphenyl group attached to the triazolopyridazine core adds another layer of complexity to the molecule. This group is known for its ability to influence electronic properties and metabolic stability, making it an attractive moiety for drug design. The combination of these features makes this compound a promising candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with unprecedented accuracy. By leveraging molecular modeling techniques, scientists can simulate how 895459-95-7 interacts with biological targets at the atomic level. These simulations have revealed that the compound exhibits high binding affinity to certain enzymes and receptors involved in disease pathways. This insight has guided researchers in optimizing the molecule for improved pharmacological properties.

The potential applications of this compound are vast and span across multiple therapeutic areas. One particularly exciting area of research is its potential use in oncology. Preliminary studies have suggested that derivatives of this compound may inhibit key enzymes involved in cancer cell proliferation. By targeting these enzymes, the compound could potentially slow down tumor growth and induce apoptosis in cancer cells. Further research is needed to validate these findings and explore other possible applications.

In addition to oncology, this compound has also shown promise in treating infectious diseases. The sulfanyl and amide functionalities are known to disrupt microbial cell membranes, leading to increased susceptibility to antibiotics. This property makes 895459-95-7 a candidate for developing novel antimicrobial agents that could combat drug-resistant pathogens.

The role of natural products in drug discovery cannot be overstated. Many modern pharmaceuticals are derived from natural compounds or inspired by their structures. The synthesis of this compound draws inspiration from natural products found in plants and microorganisms. By mimicking these natural structures, scientists hope to harness their inherent biological activity while improving upon their properties through rational design.

The development of new synthetic methodologies is crucial for advancing pharmaceutical research. The synthesis of complex molecules like 2-{6-(4-ethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(furan-2-yl)methylacetamide requires innovative approaches that can efficiently construct intricate molecular frameworks. Recent breakthroughs in synthetic chemistry have provided new tools for constructing heterocyclic compounds with high precision and yield.

The impact of this research extends beyond academic circles and has significant implications for global health. By developing novel compounds like those derived from CAS no 895459-95-7, scientists are paving the way for new treatments that could improve patient outcomes worldwide. These efforts underscore the importance of continued investment in pharmaceutical research and development.

In conclusion, Compound CAS no 895459-95-7 represents a significant advancement in pharmaceutical chemistry with its intricate molecular structure and promising biological activities. Its synthesis showcases the ingenuity required to manipulate complex chemical entities and highlights the importance of heterocyclic chemistry in drug discovery.